Cas no 149286-26-0 (3-Isoxazolecarboxylic acid, 5-butyl-, ethyl ester)

• Product name: 3-Isoxazolecarboxylic acid, 5-butyl-, ethyl ester
• CAS No: 149286-26-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 3783807
• PubChem ID: 281514

3-Isoxazolecarboxylic acid, 5-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-butyl-, ethyl ester
• Ethyl 5-butylisoxazole-3-carboxylate
• NSC134331
• NSC-134331
• 149286-26-0
• SCHEMBL15931887
• DTXSID901291566
• ZJFVNFXQRCYKAK-UHFFFAOYSA-N
• Ethyl 5-butyl-3-isoxazolecarboxylate

• Inchi： InChI=1S/C10H15NO3/c1-3-5-6-8-7-9(11-14-8)10(12)13-4-2/h7H,3-6H2,1-2H3
• InChI Key： ZJFVNFXQRCYKAK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 197.10519334Da
• Monoisotopic Mass: 197.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų